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Compound of Interest

Compound Name: Dimethylthiocarbamoyl chloride

Cat. No.: B057697 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety information for the handling and use of

Dimethylthiocarbamoyl chloride (DMTC-Cl) in a laboratory setting. Adherence to these

guidelines is critical for minimizing risks and ensuring a safe research environment. This

document summarizes key data from safety data sheets (SDS) and outlines necessary

precautions, personal protective equipment (PPE), emergency procedures, and proper

disposal methods.

Hazard Identification and Classification
Dimethylthiocarbamoyl chloride is a corrosive and toxic substance that requires careful

handling. It is classified under the Globally Harmonized System (GHS) with the following

primary hazards:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

Skin Corrosion/Irritation (Category 1B): Causes severe skin burns and eye damage.[1]

Serious Eye Damage/Eye Irritation (Category 1): Causes serious eye damage.

Skin Sensitization (Category 1): May cause an allergic skin reaction.[1]

Specific Target Organ Toxicity (Single Exposure) (Category 3): May cause respiratory

irritation.
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It is also noted to react violently with water, which can liberate toxic gases.[1]

Quantitative Data Summary
The following tables provide a summary of the physical, chemical, and toxicity data for

Dimethylthiocarbamoyl chloride.

Table 1: Physical and Chemical Properties

Property Value Source

CAS Number 16420-13-6 --INVALID-LINK--

Molecular Formula C3H6ClNS --INVALID-LINK--

Molecular Weight 123.61 g/mol --INVALID-LINK--

Appearance
Colorless to pale yellow solid

or liquid
--INVALID-LINK--

Melting Point 39-43 °C --INVALID-LINK--

Boiling Point 90-95 °C at 0.5 mmHg --INVALID-LINK--

Flash Point 98 °C / 208.4 °F --INVALID-LINK--

Solubility

Soluble in chloroform and

tetrahydrofuran. Reacts with

water.

--INVALID-LINK--

Table 2: Toxicity Data
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Endpoint Value Species Notes

Oral LD50 Not readily available -

Classified as Acute

Toxicity, Oral

(Category 4),

suggesting a harmful

dose.

Inhalation LC50 Not readily available -
May cause respiratory

irritation.

Dermal LD50 Not readily available -
Causes severe skin

burns.

Table 3: Occupational Exposure Limits

Organization Limit Notes

OSHA (PEL) Not established -

NIOSH (REL) Not established -

ACGIH (TLV) Not established -

Given the lack of established exposure limits, it is crucial to handle Dimethylthiocarbamoyl
chloride with extreme caution and to utilize engineering controls and personal protective

equipment to minimize any potential exposure.

Experimental Protocols and Handling Precautions
The following protocols are based on standard laboratory safety practices and information

gathered from safety data sheets.

Engineering Controls
The primary method for controlling exposure should be through engineering controls.
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Hierarchy of Controls for Dimethylthiocarbamoyl Chloride

Elimination/Substitution
(Use a less hazardous alternative if possible)

Engineering Controls
(e.g., Fume Hood)

Most Effective

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles, Lab Coat)

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of controls for minimizing exposure to Dimethylthiocarbamoyl chloride.

Fume Hood: All work with Dimethylthiocarbamoyl chloride must be conducted in a

certified chemical fume hood to prevent inhalation of vapors.

Ventilation: Ensure adequate general laboratory ventilation.

Eyewash Stations and Safety Showers: These must be readily accessible in the immediate

work area.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this chemical.

Eye and Face Protection: Chemical safety goggles and a face shield are required.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b057697?utm_src=pdf-body-img
https://www.benchchem.com/product/b057697?utm_src=pdf-body
https://www.benchchem.com/product/b057697?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Protection:

Gloves: Wear chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves for any

signs of degradation or puncture before use.

Lab Coat: A chemically resistant lab coat or apron should be worn.

Closed-toe Shoes: These are mandatory in any laboratory setting.

Respiratory Protection: If there is a risk of exposure outside of a fume hood, a NIOSH-

approved respirator with an appropriate cartridge for organic vapors and acid gases should

be used.

Handling and Storage
Moisture Sensitivity: Dimethylthiocarbamoyl chloride is moisture-sensitive and reacts

violently with water.[1] Store in a tightly sealed container in a cool, dry, and well-ventilated

area, away from water and incompatible materials.

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, strong

bases, alcohols, and amines.

General Handling: Avoid creating dust or aerosols. Do not breathe vapors or dust. Avoid

contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

Emergency Procedures
First-Aid Measures
Immediate medical attention is required for all exposures.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[1]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[1]
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Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[1]

Accidental Release Measures
In the event of a spill, follow these procedures:
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Dimethylthiocarbamoyl Chloride Spill Response

Evacuate the immediate area
and restrict access

Ensure adequate ventilation
(if safe to do so)

Don appropriate PPE
(respirator, gloves, goggles, etc.)

Contain the spill with an inert,
non-combustible absorbent material

(e.g., sand, vermiculite)

Carefully collect the absorbed material
into a sealed container for disposal

Decontaminate the spill area
with a suitable solvent, followed by

soap and water

Dispose of waste as
hazardous material

Click to download full resolution via product page

Caption: Workflow for responding to a Dimethylthiocarbamoyl chloride spill.
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Personal Precautions: Evacuate personnel from the area. Do not touch or walk through

spilled material. Avoid breathing vapors.

Environmental Precautions: Prevent the spill from entering drains, sewers, or waterways.

Containment and Cleanup: For small spills, absorb with a dry, inert material such as sand,

vermiculite, or earth. Do not use combustible materials. Place the absorbed material into a

labeled, sealed container for hazardous waste disposal. For large spills, contact your

institution's environmental health and safety department.

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant

foam.[1] Do NOT use water, as it reacts violently with the substance.[1]

Specific Hazards: Thermal decomposition can produce toxic and corrosive gases, including

nitrogen oxides, sulfur oxides, and hydrogen chloride.[1]

Protective Equipment: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).

Disposal Considerations
All waste containing Dimethylthiocarbamoyl chloride must be treated as hazardous waste.

Dispose of in accordance with all applicable federal, state, and local regulations. Do not

dispose of down the drain.

This guide is intended as a supplement to, not a replacement for, formal safety training and the

specific safety data sheet provided by the manufacturer. Always consult the SDS for your

specific product before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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